Cas no 18651-15-5 (4H-1-Benzopyran-4-one,7-hydroxy-3-methyl-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,7-hydroxy-3-methyl-2-phenyl-
• CAS No: 18651-15-5
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 233275
• PubChem ID: 5391151
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-hydroxy-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-hydroxy-3-methyl-2-phenyl-
• 7-hydroxy-3-methyl-2-phenylchromen-4-one
• 3-methyl-7-hydroxyflavone
• 7-Hydroxy-3-methyl-2-phenyl-chromen-4-on
• 7-hydroxy-3-methyl-2-phenyl-chromen-4-one
• 7-hydroxy-3-methyl-2-phenylchromone
• 7-HYDROXY-3-METHYLFLAVONE
• 7-hydroxy-3-methyl-2-phenyl-4H-chromen-4-one
• 7-Hydroxy-3-methyl-2-phenyl-4H-1-benzopyran-4-one
• NS00116342
• MFCD00143516
• AKOS024282386
• SCHEMBL1627835
• 18651-15-5
• TNP00052
• NCGC00017188-02
• DTXSID50171911
• NCGC00142432-01
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-methyl-2-phenyl-
• CHEMBL1555389
• NCGC00017188-01
• FT-0716061
• Q63399967
• A813045

• Inchi： 1S/C16H12O3/c1-10-15(18)13-8-7-12(17)9-14(13)19-16(10)11-5-3-2-4-6-11/h2-9,17H,1H3
• InChI Key： SUNCCQBNDWHMPR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C)=C1C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.289
• Melting Point: 278°C
• Boiling Point: 452.2°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.643
• PSA: 50.44000
• LogP: 3.47400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones